Cas no 2089-32-9 ((nz)-n-[1-(4-ethylphenyl)ethylidene]hydroxylamine)

• Product Name: (nz)-n-[1-(4-ethylphenyl)ethylidene]hydroxylamine
• CAS No: 2089-32-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1396480
• PubChem ID: 5356505
• Update Time: 2025-04-20

(nz)-n-[1-(4-ethylphenyl)ethylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (nz)-n-[1-(4-ethylphenyl)ethylidene]hydroxylamine
• ZINC17316571
• NSC59493
• p-Ethylacetophenone oxime
• AC1NS99R
• Acetophenone, 4'-ethyl-, oxime
• 1-(4-Ethylphenyl)ethanone oxime
• 1-(p-ethylphenyl)ethanone oxime
• 1-(4-Aethyl-phenyl)-aethanon-oxim
• p-Ethyl-acetophenonoxim
• 4'-Ethylacetophenone oxime
• 4-Ethyl-acetophenonoxim
• 1-(4-ethyl-phenyl)-ethanone oxime
• BRN 2248141
• 4-Ethyl-acetophenonoxim;p-Ethyl-acetophenonoxim;p-Ethylacetophenone oxime;Acetophenone,4'-ethyl-,oxime;4'-Ethylacetophenone oxime;
• 4-07-00-00726 (Beilstein Handbook Reference)
• 2089-32-9
• NSC-59493
• NSC 59493
• Ethanone, 1-(4-ethylphenyl)-, oxime
• SCHEMBL19938067

• Inchi： 1S/C10H13NO/c1-3-9-4-6-10(7-5-9)8(2)11-12/h4-7,12H,3H2,1-2H3/b11-8-
• InChI Key： VECGTLCRIQNAIB-FLIBITNWSA-N
• SMILES： O/N=C(/C)\C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59000
• LogP: 2.44720